(2S)-2-Amino-3-(3-bromopyridin-4-YL)propanoic acid

• Molecular Formula: C8H9BrN2O2
• Molecular Weight: 245.07 g/mol
• IUPAC Name: (2S)-2-amino-3-(3-bromopyridin-4-yl)propanoic acid
• InChI: InChI=1S/C8H9BrN2O2/c9-6-4-11-2-1-5(6)3-7(10)8(12)13/h1-2,4,7H,3,10H2,(H,12,13)/t7-/m0/s1
• InChI Key: VGVPQWNGYUSCES-ZETCQYMHSA-N
• Isomeric SMILES: C1=CN=CC(=C1C[C@@H](C(=O)O)N)Br
• Canonical SMILES: C1=CN=CC(=C1CC(C(=O)O)N)Br

Description

(2S)-2-Amino-3-(3-bromopyridin-4-yl)propanoic acid is a chiral α-amino acid derivative characterized by a brominated pyridine substituent at the 3-position of the aromatic ring. The compound’s structure combines a pyridine heterocycle with a bromine atom, which imparts distinct electronic and steric properties. The (2S)-configuration ensures stereospecific interactions in biological systems, making it a candidate for applications in medicinal chemistry and drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-2-Amino-3-(3-bromopyridin-4-YL)propanoic acid typically involves the incorporation of a bromopyridine group into an amino acid structure. One common method is the Suzuki-Miyaura coupling reaction, which involves the reaction of a boronic acid derivative with a halogenated pyridine under palladium catalysis . This reaction is known for its mild conditions and high functional group tolerance.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis platforms can be employed to scale up the production while maintaining consistency and efficiency .

Chemical Reactions Analysis

Types of Reactions

(2S)-2-Amino-3-(3-bromopyridin-4-YL)propanoic acid can undergo various chemical reactions, including:

Oxidation: The bromopyridine moiety can be oxidized to form corresponding N-oxides.

Reduction: The bromine atom can be reduced to form a hydrogenated pyridine derivative.

Substitution: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation can be used.

Substitution: Nucleophilic substitution reactions often employ reagents like sodium azide or potassium thiolate under mild conditions.

Major Products Formed

The major products formed from these reactions include N-oxides, hydrogenated pyridine derivatives, and various substituted pyridine compounds, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

(2S)-2-Amino-3-(3-bromopyridin-4-YL)propanoic acid has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: It can be used in the study of enzyme mechanisms and as a probe in biochemical assays.

Industry: It is used in the synthesis of advanced materials and as a precursor for functionalized polymers

Mechanism of Action

The mechanism of action of (2S)-2-Amino-3-(3-bromopyridin-4-YL)propanoic acid involves its interaction with specific molecular targets. The bromopyridine moiety can engage in π-π stacking interactions and hydrogen bonding with biological macromolecules, influencing their function. Additionally, the amino acid backbone allows for incorporation into peptides and proteins, potentially altering their activity and stability .

Comparison with Similar Compounds

Structural and Functional Group Analysis

Target Compound : (2S)-2-Amino-3-(3-bromopyridin-4-yl)propanoic Acid

• Key Features: Bromopyridinyl group, α-amino acid backbone.
• Molecular Formula: C₈H₉BrN₂O₂ (inferred from nomenclature rules).
• Properties : Bromine enhances lipophilicity and enables halogen bonding; pyridine provides a planar aromatic system for electronic interactions.

Comparisons :

(2S)-2-Amino-3-(3,4-dihydroxyphenyl)propanoic Acid (Levodopa)

• Key Differences : Replaces bromopyridine with a catechol (3,4-dihydroxyphenyl) group.
• Impact : Catechol’s hydroxyl groups enable hydrogen bonding and metal chelation, critical for dopamine biosynthesis in Parkinson’s treatment. Lacks halogen-mediated interactions .
• Molecular Weight: 197.2 g/mol (C₉H₁₁NO₄) .

(S)-2-Amino-3-(3-nitrophenyl)propanoic Acid

• Key Differences : Substitutes bromopyridine with a nitro-phenyl group.
• Impact : Nitro group is electron-withdrawing, reducing aromatic ring electron density compared to bromopyridine. May influence reactivity in electrophilic substitution or redox reactions .
• Molecular Weight : 210.19 g/mol (C₉H₁₀N₂O₄) .

(2S)-2-Amino-3-(1H-imidazol-4-yl)propanoic Acid (Histidine)

• Key Differences : Replaces bromopyridine with an imidazole ring.
• Impact : Imidazole’s basicity (pKa ~6.0) allows pH-dependent protonation, critical for enzymatic active sites. Lacks bromine’s steric bulk .
• Molecular Weight : 155.15 g/mol (C₆H₉N₃O₂) .

(2S)-2-Amino-3-(tetrazol-2-yl)propanoic Acid

• Key Differences : Tetrazole ring replaces pyridine.
• Impact: Tetrazole’s high acidity (pKa ~4.9) mimics carboxylic acids, useful in bioisosteric replacements.

Key Observations :

• Lipophilicity : Bromine in the target compound increases logP compared to hydroxyl (Levodopa) or imidazole (Histidine) substituents.
• Electronic Effects : Pyridine’s electron-deficient ring contrasts with imidazole’s electron-rich system, altering binding affinities in molecular targets.
• Biological Interactions : Bromine’s van der Waals radius (1.85 Å) may enhance binding to hydrophobic pockets in proteins, unlike nitro or hydroxyl groups.

Biological Activity

(2S)-2-Amino-3-(3-bromopyridin-4-YL)propanoic acid is an amino acid derivative notable for its unique structural characteristics, including a brominated pyridine moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the realms of neuropharmacology and antimicrobial research.

The biological activity of (2S)-2-amino-3-(3-bromopyridin-4-YL)propanoic acid is primarily attributed to its ability to interact with various molecular targets. The bromine atom can form halogen bonds, while the propanoic acid group is capable of participating in hydrogen bonding and electrostatic interactions, modulating the compound's biological effects.

Pharmacological Effects

• Neurotransmitter Modulation :
  • The compound has been suggested to act as a neurotransmitter or modulator in the central nervous system, potentially influencing mood and cognition pathways.
  • Similar compounds have exhibited anti-inflammatory and neuroprotective activities, indicating a broad spectrum of potential pharmacological effects.
• Antimicrobial Properties :
  • Preliminary studies indicate that compounds with similar structures possess significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. This suggests that (2S)-2-amino-3-(3-bromopyridin-4-YL)propanoic acid may also exhibit similar properties .

Study 1: Neuroprotective Effects

A study investigated the neuroprotective effects of related brominated pyridine derivatives on neuronal cell lines. The results indicated that these compounds could significantly reduce oxidative stress markers and enhance cell viability under neurotoxic conditions.

Compound Name	IC50 (µM)	Mechanism of Action
Compound A	15	Antioxidant
Compound B	20	Anti-apoptotic

Study 2: Antimicrobial Activity

Research on the antimicrobial properties of related compounds demonstrated varying degrees of effectiveness against common bacterial strains.

Bacterial Strain	MIC (µM)	Compound Tested
Staphylococcus aureus	5.64	(2S)-2-Amino-3-(3-bromopyridin-4-YL)propanoic acid
Escherichia coli	8.33	(2S)-2-Amino-3-(3-bromopyridin-4-YL)propanoic acid
Bacillus subtilis	4.69	(2S)-2-Amino-3-(3-bromopyridin-4-YL)propanoic acid

Comparative Analysis with Similar Compounds

To understand the unique biological profile of (2S)-2-amino-3-(3-bromopyridin-4-YL)propanoic acid, it is essential to compare it with structurally similar compounds.

Compound Name	Structure Features	Biological Activity
5-Bromopyridine	Brominated pyridine without amino acid group	Neuroactive properties
L-Alanine	Simple amino acid	General metabolic functions
5-Chloropyridine	Chlorinated analogue	Antimicrobial activity
3-Pyridylalanine	Pyridine ring with an amino group	Potential neuroprotective effects

The unique combination of a brominated pyridine structure with an amino acid framework in (2S)-2-amino-3-(3-bromopyridin-4-YL)propanoic acid may confer distinct pharmacological profiles compared to these similar compounds.

Q & A

Q. What are the primary synthetic routes for (2S)-2-Amino-3-(3-bromopyridin-4-yl)propanoic acid, and how are reaction conditions optimized?

The synthesis typically involves coupling a bromopyridine derivative (e.g., 3-bromopyridine-2-carboxylic acid) with a chiral amino acid backbone. Key steps include:

• Protection of the amino group : Using tert-butoxycarbonyl (Boc) or similar groups to prevent undesired side reactions .
• Catalyzed coupling : Employing palladium catalysts for Suzuki-Miyaura cross-couplings or peptide bond-forming reagents like HATU/DIPEA in polar aprotic solvents (e.g., DMF) .
• Deprotection and purification : Acidic hydrolysis (e.g., TFA) to remove protecting groups, followed by HPLC or ion-exchange chromatography for chiral purity (>95% enantiomeric excess) .

Q. How is the compound characterized to confirm its structural and chiral integrity?

• Spectroscopic analysis : High-resolution NMR (¹H/¹³C) confirms the pyridine ring substitution pattern and stereochemistry. For example, coupling constants (J-values) distinguish axial vs. equatorial bromine positions .
• Chiral chromatography : Use of chiral stationary phases (e.g., Chiralpak® AD-H) with mobile phases like hexane/isopropanol to validate enantiopurity .
• Mass spectrometry : ESI-MS or MALDI-TOF to verify molecular weight (C₈H₈BrN₂O₂; theoretical [M+H]⁺ = 257.97) .

Advanced Research Questions

Q. What mechanistic insights explain the reactivity of the bromopyridine moiety in cross-coupling reactions?

The bromine atom at the 3-position of the pyridine ring acts as a directing group, facilitating regioselective metal-catalyzed couplings (e.g., Buchwald-Hartwig amination). Computational studies suggest that the electron-withdrawing bromine stabilizes transition states via resonance effects, favoring oxidative addition in Pd(0)/Pd(II) cycles . Kinetic studies using in situ IR spectroscopy can monitor reaction progress and optimize catalyst loading (typically 2-5 mol%) .

Q. How should researchers address contradictions in biological activity data across different assay systems?

Discrepancies may arise from:

• Solubility variations : The compound’s zwitterionic nature limits solubility in non-polar media. Use DMSO stock solutions diluted in buffered saline (pH 7.4) to maintain activity in cell-based assays .
• Target specificity : Off-target interactions (e.g., with GABA receptors) can occur due to structural similarity to endogenous amino acids. Competitive binding assays with radiolabeled ligands (e.g., ³H-muscimol) are recommended to validate specificity .
• Metabolic instability : LC-MS/MS analysis of plasma metabolites can identify degradation products (e.g., debrominated analogs) that may confound results .

Q. What computational strategies are effective for predicting the compound’s binding modes to enzymatic targets?

• Molecular docking : Use software like AutoDock Vina with crystal structures of target enzymes (e.g., glutamate racemase) to model interactions. Key residues (e.g., Arg73 in Bacillus subtilis) form hydrogen bonds with the carboxylic acid group .
• MD simulations : All-atom simulations (AMBER force field) over 100 ns trajectories assess stability of the bromopyridine-enzyme complex, highlighting hydrophobic packing with active-site residues .

Q. How can researchers optimize experimental designs to mitigate limitations in stability studies?

• Controlled degradation studies : Accelerated stability testing under varying pH (2–9) and temperature (25–60°C) identifies degradation pathways. For example, bromine loss via hydrolysis is minimized at pH 5–6 .
• Real-time monitoring : In-line UV-Vis spectroscopy tracks decomposition kinetics, enabling rapid adjustment of storage conditions (e.g., -20°C under argon) .

Methodological Considerations Table

Aspect	Technique	Key Parameters	Reference
Synthesis Optimization	HPLC Purification	C18 column, 0.1% TFA in H₂O/MeCN gradient
Chiral Validation	Circular Dichroism (CD)	Δε at 220 nm (characteristic of L-configuration)
Biological Assays	Radioligand Displacement Assays	IC₅₀ values vs. positive controls (e.g., glutamate)
Computational Modeling	Free Energy Perturbation (FEP)	ΔΔG calculations for bromine substitution effects